Cas no 57331-01-8 (Pyridine, 3,3'-sulfinylbis-)

• Product name: Pyridine, 3,3'-sulfinylbis-
• CAS No: 57331-01-8
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 345752
• PubChem ID: 11344731

Pyridine, 3,3'-sulfinylbis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,3'-sulfinylbis-
• 3-pyridin-3-ylsulfinylpyridine
• DTXSID30462990
• 3-pyridylsulfoxide
• 57331-01-8

• Inchi： InChI=1S/C10H8N2OS/c13-14(9-3-1-5-11-7-9)10-4-2-6-12-8-10/h1-8H
• InChI Key： FGDZOTXNKZEARG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1)(C1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 204.03584
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 42.85